Cas no 2287301-00-0 (1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide)

• Product Name: 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide
• CAS No: 2287301-00-0
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 5325618
• Update Time: 2025-06-14

1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide
• {1-oxaspiro[4.6]undecan-2-yl}methanesulfonamide
• Z2941268935

• Inchi： 1S/C11H21NO3S/c12-16(13,14)9-10-5-8-11(15-10)6-3-1-2-4-7-11/h10H,1-9H2,(H2,12,13,14)
• InChI Key： YCPFOHFZHHBDDX-UHFFFAOYSA-N
• SMILES： S(CC1CCC2(CCCCCC2)O1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8

Additional information on 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide

Comprehensive Overview of 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide (CAS No. 2287301-00-0): Structure, Applications, and Research Insights

The compound 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide (CAS No. 2287301-00-0) is a spirocyclic sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural framework and potential biological activities. Spirocyclic compounds, characterized by their rigid three-dimensional architectures, are increasingly explored for their ability to modulate biological targets with high specificity. The presence of the methanesulfonamide moiety further enhances its versatility, making it a candidate for drug discovery and material science applications.

In recent years, the demand for spirocyclic compounds has surged, driven by their prominence in medicinal chemistry. Researchers frequently search for terms like "spirocyclic sulfonamide synthesis" or "1-Oxaspiro[4.6]undecane derivatives," reflecting the growing interest in this chemical space. The compound’s CAS No. 2287301-00-0 serves as a critical identifier in databases, enabling precise tracking of its properties and applications. Its molecular structure, featuring a fused oxaspiro ring system, offers steric constraints that can improve binding affinity and metabolic stability—key considerations in modern drug design.

From a synthetic perspective, 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide exemplifies the challenges and innovations in organic chemistry. The construction of its spirocyclic core often involves advanced methodologies such as intramolecular cyclizations or transition-metal-catalyzed reactions. These techniques align with the broader trend toward sustainable and efficient synthesis, a topic frequently queried in search engines (e.g., "green synthesis of spiro compounds"). The compound’s methanesulfonamide group also introduces opportunities for further functionalization, catering to the need for modular chemical building blocks.

Beyond pharmaceuticals, CAS No. 2287301-00-0 has potential applications in agrochemicals and materials science. Its structural motifs are relevant to the development of novel polymers or catalysts, addressing queries like "spirocyclic compounds in material science." The compound’s stability and solubility profile further broaden its utility, making it a subject of interdisciplinary research. As the scientific community prioritizes molecular diversity and targeted functionality, this compound exemplifies how tailored designs can meet diverse industrial needs.

In conclusion, 1-Oxaspiro[4.6]undecan-2-ylmethanesulfonamide (CAS No. 2287301-00-0) represents a compelling case study in the convergence of synthetic chemistry and applied science. Its spirocyclic architecture and sulfonamide functionality position it at the forefront of innovations in drug discovery and beyond. By addressing trending search queries and highlighting its multifaceted applications, this overview underscores the compound’s relevance in contemporary research and development.